2-(2-Hydrazino-2-oxoethyl)-4-methyl-N-propyl-1,3-thiazole-5-carboxamide
Description
2-(2-Hydrazino-2-oxoethyl)-4-methyl-N-propyl-1,3-thiazole-5-carboxamide (HOMPT) is a novel chemical compound that has been studied extensively in recent years due to its potential applications in scientific research. HOMPT has a wide range of applications in the fields of biochemistry, physiology, and pharmacology. It is a hydrazine derivative and is composed of a thiazole ring with a propyl group attached to the nitrogen atom. HOMPT has been shown to have a number of biochemical and physiological effects, as well as potential advantages and limitations for laboratory experiments.
Scientific Research Applications
Propellants and Explosives
Hydrazine derivatives have traditionally been used in the development of propellants and explosives due to their high energy content and ability to release nitrogen gas upon decomposition .
Polymers
These compounds can be utilized in the polymer industry , where they may serve as monomers or cross-linking agents to enhance the properties of plastics and resins .
Pharmaceuticals
In the pharmaceutical sector, hydrazine derivatives are valuable for synthesizing a wide range of medicinal compounds , including antituberculosis agents, antidepressants, and antihypertensive drugs .
Water Treatment
They play a significant role in water treatment processes as oxygen scavengers, protecting boiler circuits and aiding in the synthesis of flocculants and coagulants .
Agriculture
In agriculture, these derivatives can be used as intermediates in the synthesis of phytosanitary products or as chemical preservers for plants .
Manufacturing Industry
Hydrazine derivatives are also applied in manufacturing various products such as glues and adhesives , providing strong bonding properties .
Microbiology Research
These compounds may be explored for their potential in microbiology research, particularly in studying microbial metabolism and interactions .
Antioxidant Research
Lastly, there is potential for these derivatives to be used in antioxidant research, exploring their capacity to neutralize free radicals and protect against oxidative stress .
properties
IUPAC Name |
2-(2-hydrazinyl-2-oxoethyl)-4-methyl-N-propyl-1,3-thiazole-5-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N4O2S/c1-3-4-12-10(16)9-6(2)13-8(17-9)5-7(15)14-11/h3-5,11H2,1-2H3,(H,12,16)(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PVOKIIITVFWZGQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC(=O)C1=C(N=C(S1)CC(=O)NN)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16N4O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-Hydrazino-2-oxoethyl)-4-methyl-N-propyl-1,3-thiazole-5-carboxamide | |
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